Cas no 6089-09-4 (4-Pentynoic acid)

4-Pentynoic acid Properties

Names and Identifiers

• 4-Pentynoic acid
• pent-4-ynoic acid
• Propargylacetic Acid
• Pent-4-yn-1-oic acid
• MLBYLEUJXUBIJJ-UHFFFAOYSA-N
• 4-pentynoicacid
• pent4-ynoic acid
• zlchem 796
• PubChem3491
• Pent-4-Yn-Oic Acid
• MLBYLEUJXUBIJJ-UHFFFAOYSA-
• ZLD0255
• SBB009121
• STL557487
• BBL103677
• TRA0029221
• VZ29658
• Q27455468
• BB 0260835
• InChI=1/C5H6O2/c1-2-3-4-5(6)7/h1H,3-4H2,(H,6,7)
• Z295890062
• AKOS000188069
• 6089-09-4
• BP-31168
• 4-Pentynoic acid, 95%
• HY-Y1230
• GS-6696
• Pent-4-ynoic acid
• P2341
• NS00034491
• 4-02-00-01693 (Beilstein Handbook Reference)
• Pent-4-yn-1-oic acid;Propargylacetic acid
• EINECS 228-028-0
• DTXSID20209730
• MFCD00004407
• BRN 1742047
• LCWG002
• CS-W008784
• EN300-115626
• 4-Pentynoic acid, purum, >=97% (GC)
• 4-PENTYNOIC ACID
• BCP33459
• FT-0619364
• DB-367931
• DTXCID70132221
• DB-053734
• Pent-4-yn-1-oicacid
• Propargylacetic Acid;
• Propargylacetic acid
• +Expand

• MDL： MFCD00004407
• InChIKey： MLBYLEUJXUBIJJ-UHFFFAOYSA-N
• Inchi： 1S/C5H6O2/c1-2-3-4-5(6)7/h1H,3-4H2,(H,6,7)
• SMILES： O([H])C(C([H])([H])C([H])([H])C#C[H])=O
• BRN： 1742047

Computed Properties

• Exact Mass: 98.03680
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 98.036779
• Heavy Atom Count: 7
• Complexity: 107
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 0.48440
• PSA: 37.30000
• Refractive Index: 1.3930 (estimate)
• Water Partition Coefficient: Soluble in low polarity organic solvents. Soluble in water.
• Boiling Point: 204°C(lit.)
• Melting Point: 55.0 to 59.0 deg-C
• Vapor Pressure: 0.1±0.8 mmHg at 25°C
• Flash Point: 90.8±17.3 ºC,
• Solubility: Slightly soluble (27 g/l) (25 º C),
• Color/Form: Not determined
• Solubility: Soluble in water.
• Sensitiveness: Light & Air Sensitive & Hygroscopic
• Density: 1.096±0.06 g/cm3 (20 ºC 760 Torr),

4-Pentynoic acid Security Information

• Symbol: GHS05
• RTECS：SC4751000
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R34
• Hazard Level：8
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 3261 8/PG 2
• Hazard Statement： H314
• Warning Statement： P280-P305 + P351 + P338-P310
• Prompt：dangerous
• Storage Condition：0-10°C
• PackingGroup：II
• Risk Phrases： 34
• Signal Word：Danger
• HazardClass：8
• FLUKA BRAND F CODES：8-10-23

4-Pentynoic acid Customs Data

• HS CODE：2916190090
• Customs Data：

  China Customs Code:

  2916190090

  Overview:

  2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%